Cas no 1805552-69-5 (Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate)
Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate
-
- Inchi: 1S/C9H8F2N2O4/c1-4-3-5(9(14)17-2)12-6(8(10)11)7(4)13(15)16/h3,8H,1-2H3
- InChI Key: ZYCPYTUQXFWCSB-UHFFFAOYSA-N
- SMILES: FC(C1C(=C(C)C=C(C(=O)OC)N=1)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 308
- XLogP3: 1.9
- Topological Polar Surface Area: 85
Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029017253-250mg |
Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate |
1805552-69-5 | 95% | 250mg |
$1,029.00 | 2022-04-01 | |
| Alichem | A029017253-500mg |
Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate |
1805552-69-5 | 95% | 500mg |
$1,819.80 | 2022-04-01 | |
| Alichem | A029017253-1g |
Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate |
1805552-69-5 | 95% | 1g |
$2,750.25 | 2022-04-01 |
Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate
Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate (CAS No. 1805552-69-5): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate, identified by its CAS number 1805552-69-5, represents a sophisticated intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its nitro and difluoromethyl substituents, has garnered significant attention due to its versatile applications in the synthesis of biologically active molecules. The structural motifs present in this compound not only contribute to its reactivity but also open up avenues for the development of novel therapeutic agents.
The nitro group in Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate plays a pivotal role in its chemical behavior. It serves as a versatile handle for further functionalization, enabling chemists to introduce additional modifications that can fine-tune the pharmacological properties of the resulting molecules. This feature is particularly valuable in drug discovery pipelines where precise control over molecular structure is essential for achieving desired biological activity.
Recent advancements in synthetic methodologies have highlighted the utility of this compound as a building block for more complex scaffolds. For instance, the introduction of fluorine atoms at the 2-(difluoromethyl) position enhances metabolic stability and binding affinity, which are critical factors in drug design. Such modifications have been leveraged in the development of kinase inhibitors, where fluorinated pyridines exhibit improved pharmacokinetic profiles.
The methyl and nitro substituents on the pyridine ring contribute to the overall electronic properties of Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate, influencing its interactions with biological targets. This has been exploited in the design of compounds targeting neurological disorders, where specific electronic distributions are required to modulate receptor activity. The carboxylate moiety further extends the possibilities for derivatization, allowing for the formation of amides, esters, and other functional groups that can enhance solubility and bioavailability.
In recent years, there has been a surge in interest regarding fluorinated heterocycles due to their unique physicochemical properties. The presence of fluorine atoms in Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate contributes to its lipophilicity and metabolic resistance, making it an attractive candidate for drug development. Studies have demonstrated that fluorinated pyridines can improve oral bioavailability and reduce susceptibility to enzymatic degradation, thereby enhancing therapeutic efficacy.
The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and computational modeling to identify lead compounds. Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate has been utilized as a scaffold in such screens due to its structural complexity and potential for further optimization. Computational approaches have predicted that minor modifications around this core structure could yield compounds with enhanced binding affinity to target proteins, paving the way for new drug candidates.
The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic techniques such as cross-coupling reactions and transition metal catalysis. These methods not only facilitate efficient production but also allow for precise control over regioselectivity and stereoselectivity. The ability to produce enantiomerically pure forms of this intermediate is crucial for developing enantiopure drugs, which often exhibit improved safety profiles compared to racemic mixtures.
Ongoing research continues to explore new applications for Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for materials science applications, including organic electronics and liquid crystals. The ability to incorporate fluorinated pyridines into these materials could lead to innovations in display technologies and energy storage solutions.
The future direction of research on this compound is likely to focus on expanding its synthetic utility and exploring novel biological targets. Advances in synthetic chemistry will continue to enable more efficient and scalable production methods, while computational modeling will aid in identifying new opportunities for derivatization. As our understanding of biological systems grows, it is anticipated that compounds like Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate will play an increasingly important role in addressing unmet medical needs.
1805552-69-5 (Methyl 2-(difluoromethyl)-4-methyl-3-nitropyridine-6-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)